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Introduction

Aluminum hydride (AIH3), also known as alane, is a binary metal hydride that has garnered
significant scientific interest for over half a century.[1][2][3] Due to its remarkably high hydrogen
content, both by weight (10.1 wt%) and volume (148 kg Hz2/m3), it stands out as a highly
promising material for hydrogen storage, meeting the stringent requirements set by the U.S.
Department of Energy (DOE).[1][4][5] Alane's potential extends beyond energy storage; it is
also a high-energy material utilized in solid rocket propellants and pyrotechnics and serves as
a potent reducing agent in organic chemistry.[2][6][7][8] This technical guide provides an in-
depth review of the core research into aluminum hydride, focusing on its various crystalline
forms (polymorphs), synthesis methodologies, decomposition thermodynamics and kinetics,
and key applications.

1. The Polymorphs of Aluminum Hydride

Aluminum hydride exists in at least seven different crystalline forms, with the most common
and stable being a-AlH3.[1][4][9] Other well-characterized polymorphs include o’-, 3-, y-, €-, and
(-alane.[6] The a-polymorph is the most thermodynamically stable and therefore possesses the
most practical value for applications.[1] The less stable [3- and y-polymorphs will exothermically
transition to the a-phase upon heating to around 100°C before subsequently decomposing.[1]
[10][11][12]
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The a-AlH3 polymorph features a cubic or rhombohedral morphology with aluminum atoms in
an octahedral coordination, interconnected by Al-H-Al bridges.[6] This structural arrangement is
crucial to its stability and decomposition characteristics.

Data Presentation: Properties of Key AlHs Polymorphs

The following table summarizes the key quantitative properties of the most studied aluminum

hydride polymorphs.

Property o-AlHs B-AlHs y-AlH3 Reference
Gravimetric
Hydrogen 10.1 wt% 10.1 wt% 10.1 wt% [6][11]
Density
Volumetric
Hydrogen 148 kg H2/m3 148 kg H2/m3 148 kg Hz/m3 (110415011 1]
Density
Enthalpy of

_ -11.4 kJ/mol -8.0 kd/mol - [1][4][10][11]
Formation (AHf)
Transition
Enthalpy to o- N/A -1.5+ 0.4 kJ/mol  -2.8 £ 0.4 kJ/mol [10][11]
phase
Decomposition Transitions to o- Transitions to a-

~160°C [10]

Temperature phase at ~100°C  phase at ~100°C

2. Synthesis of Aluminum Hydride

The synthesis of alane is a critical aspect of its research and application, with various methods
developed to produce different polymorphs and purities.

2.1. Organometallic Synthesis (Schlesinger Reaction)

The most common and well-established method for preparing AlHs is the Schlesinger reaction,
first published in 1947.[6][13] This method involves the reaction of an aluminum salt, typically

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Aluminium_hydride
https://www.benchchem.com/product/b1193915?utm_src=pdf-body
https://www.benchchem.com/product/b1193915?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_hydride
https://www.bnl.gov/tcp/uploads/files/bsa-05-15j-3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8198658/
https://www.mdpi.com/1996-1944/14/11/2898
https://pubmed.ncbi.nlm.nih.gov/34071334/
https://www.bnl.gov/tcp/uploads/files/bsa-05-15j-3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8198658/
https://www.mdpi.com/1996-1944/14/11/2898
https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://www.bnl.gov/tcp/uploads/files/bsa-05-15j-3.pdf
https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://www.bnl.gov/tcp/uploads/files/bsa-05-15j-3.pdf
https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://www.benchchem.com/product/b1193915?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_hydride
https://www.eucass.eu/doi/EUCASS2017-478.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

aluminum trichloride (AICIs), with a hydride source, most commonly lithium aluminum hydride
(LiAIH4), in an ethereal solvent like diethyl ether.[6][13]

Experimental Protocol: Typical Schlesinger Reaction for a-AlHs

Reactant Preparation: Under an inert argon atmosphere, a solution of aluminum chloride
(AICI5) in diethyl ether is prepared in a reaction flask and cooled (typically below 0°C).[13]
Separately, a standardized solution of lithium aluminum hydride (LiAlHa4) in ether is
prepared.

e Reaction: The LiAlH4 solution is added dropwise to the stirred AICIs solution. The reaction
precipitates lithium chloride (LiCl) as a white solid.[13] Reaction: 3LiAlH4 + AICIs - 4AlHs +
3LiCl

o Crystallization: Toluene is added dropwise to the reaction mixture. This decreases the
solubility of the AlHs-etherate complex, promoting the precipitation and crystallization of
solvent-free a-AlHs.[13]

« |solation and Purification: The solution is filtered to remove the LiCl precipitate. The solvent
is then carefully removed under reduced pressure.[13] The resulting AlHs powder may be
washed with a solvent like tetrahydrofuran (THF) or a dilute agueous HCI solution to remove
impurities.[13]

e Drying and Storage: The purified AlHs is dried under vacuum. Freshly prepared,
unpassivated alane can be pyrophoric and must be handled with care.[10] Surface-treated
materials, however, can be safely stored for extended periods.[10]

2.2. Mechanochemical Synthesis

A solvent-free approach to synthesizing alane involves mechanochemistry, or ball milling.[9][14]
This method can produce adduct-free alane directly from precursors like lithium hydride (LiH) or
sodium hydride (NaH) and aluminum chloride (AICIs) at room temperature.[14][15]

Experimental Protocol: Mechanochemical Synthesis

e Reactant Loading: In an inert atmosphere glovebox, the hydride source (e.g., NaH) and AICls
are loaded into a hardened steel milling vial with steel balls. An excess of the hydride source
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is often used initially to promote the formation of stable alanate intermediates.[14][15]

o Milling: The vial is sealed and milled in a high-energy planetary ball mill. The reaction is often
performed stepwise, with gradual addition of AICIs to reach the final stoichiometry, which
prevents the decomposition of unstable intermediates into metallic aluminum.[14] A
moderate hydrogen back-pressure (~300 bar) may be required to suppress decompaosition
reactions.[14]

e Product Characterization: The resulting powder mixture is characterized using techniques
like Powder X-ray Diffraction (PXRD) and solid-state 2’Al NMR spectroscopy to confirm the
formation of AlHs.[14]

2.3. Other Synthesis Routes

Other methods explored for alane synthesis include electrochemical routes, which offer a
potential pathway for regeneration from spent aluminum, and direct synthesis from aluminum
and hydrogen at very high pressures and temperatures (e.g., 10.0 GPa and 650°C).[1][16]

Visualization: Experimental Workflow for Alane Synthesis

The following diagram illustrates a generalized workflow for the synthesis and characterization
of aluminum hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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